Cas no 1334492-21-5 (2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile)

• Product Name: 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• CAS No: 1334492-21-5
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 5188371
• PubChem ID: 20360277
• Update Time: 2025-05-26

2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 1,6-dihydro-2-(4-methoxyphenyl)-6-oxo-

• Inchi： 1S/C12H9N3O2/c1-17-10-4-2-8(3-5-10)11-14-7-9(6-13)12(16)15-11/h2-5,7H,1H3,(H,14,15,16)
• InChI Key： SGHARSMKWKRMJE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=NC=C(C#N)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1334492-21-5, known as 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule belongs to the class of pyrimidine derivatives, which are widely studied for their roles in various biological processes and therapeutic applications.

Pyrimidine derivatives have been extensively explored in drug discovery owing to their ability to interact with key biological targets such as kinases, proteases, and nucleic acids. The 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile structure incorporates a pyrimidine ring system with substituents that enhance its chemical versatility. The presence of a methoxy group at the para position of the phenyl ring introduces electronic effects that can influence the molecule's reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a small-molecule inhibitor in therapeutic contexts. For instance, researchers have investigated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and cancer progression. The carbonitrile group at position 5 of the pyrimidine ring is believed to play a critical role in stabilizing interactions with target proteins, thereby enhancing its inhibitory effects.

The synthesis of 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the condensation of amines with carbonyl compounds under specific reaction conditions to form the pyrimidine core. Subsequent functionalization steps introduce the methoxyphenyl and carbonitrile groups, ensuring the final product's desired properties.

In terms of biological activity, this compound has shown promise in preclinical models. For example, studies have demonstrated its ability to inhibit key enzymes involved in cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. The methoxy group on the phenyl ring contributes to increased lipophilicity, enhancing the molecule's ability to cross cellular membranes and reach intracellular targets.

Moreover, computational studies using molecular docking techniques have provided insights into the compound's binding modes with target proteins. These studies suggest that the pyrimidine ring serves as a scaffold for interactions with specific amino acid residues within enzyme active sites. The carbonitrile group acts as an electron-withdrawing substituent, further modulating the molecule's electronic properties and enhancing its binding affinity.

The development of 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile has also been driven by advancements in green chemistry practices. Researchers have explored more sustainable synthetic routes that minimize waste and reduce environmental impact. For example, catalytic asymmetric synthesis methods have been employed to construct chiral centers within the molecule, potentially leading to enantiomerically pure compounds with enhanced pharmacokinetic profiles.

In conclusion, 2-(4-Methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile represents a promising candidate for further exploration in drug discovery and development. Its unique structural features and potential bioactivity make it a valuable addition to the arsenal of small-molecule inhibitors targeting key biological pathways. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions in various disease states.